Cas no 1184272-89-6 (Benzeneacetic acid, 3,4-dichloro-α-methyl-α-(methylamino)-, ethyl ester)

• Product Name: Benzeneacetic acid, 3,4-dichloro-α-methyl-α-(methylamino)-, ethyl ester
• CAS No: 1184272-89-6
• MF: C₁₂H₁₅Cl₂NO₂
• MW: 276.159001588821
• CID: 5924837
• PubChem ID: 54918537
• Update Time: 2025-11-06

Benzeneacetic acid, 3,4-dichloro-α-methyl-α-(methylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3,4-dichloro-α-methyl-α-(methylamino)-, ethyl ester
• ethyl 2-(3,4-dichlorophenyl)-2-(methylamino)propanoate
• CS-0277074
• AKOS005910893
• 1184272-89-6
• EN300-6509996

• Inchi： 1S/C12H15Cl2NO2/c1-4-17-11(16)12(2,15-3)8-5-6-9(13)10(14)7-8/h5-7,15H,4H2,1-3H3
• InChI Key： OGUBEQBFGQQADC-UHFFFAOYSA-N
• SMILES： C1(C(C)(NC)C(OCC)=O)=CC=C(Cl)C(Cl)=C1

Computed Properties

• Exact Mass: 275.0479841g/mol
• Monoisotopic Mass: 275.0479841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 335.0±42.0 °C(Predicted)
• pka: 5.89±0.20(Predicted)

Additional information on Benzeneacetic acid, 3,4-dichloro-α-methyl-α-(methylamino)-, ethyl ester

Benzeneacetic acid, 3,4-dichloro-α-methyl-α-(methylamino)-, ethyl ester and Its Significance in Modern Chemical Research

Benzeneacetic acid, 3,4-dichloro-α-methyl-α-(methylamino)-, ethyl ester (CAS No: 1184272-89-6) is a sophisticated organic compound that has garnered considerable attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable candidate for various applications in drug discovery and synthetic chemistry. The presence of both chloro and methylamino substituents, along with the ethyl ester moiety, contributes to its versatility and reactivity, making it a subject of intense study among researchers.

The molecular architecture of Benzeneacetic acid, 3,4-dichloro-α-methyl-α-(methylamino)-, ethyl ester is meticulously designed to facilitate interactions with biological targets. The dichloro substitution at the 3 and 4 positions of the benzene ring enhances its lipophilicity, which is a critical factor in drug absorption and distribution within the body. Additionally, the α-methyl-α-(methylamino) group introduces a basic character to the molecule, enabling it to engage with acidic or nucleophilic sites in biological systems. This dual functionality makes it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Benzeneacetic acid, 3,4-dichloro-α-methyl-α-(methylamino)-, ethyl ester has emerged as a promising intermediate in the synthesis of such inhibitors. Its structural features allow for modifications that can fine-tune its binding affinity and selectivity towards specific biological targets. For instance, studies have shown that derivatives of this compound exhibit potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most compelling aspects of Benzeneacetic acid, 3,4-dichloro-α-methyl-α-(methylamino)-, ethyl ester is its role in the development of novel antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new compounds with potent antimicrobial properties. The chloro and methylamino groups in this molecule contribute to its ability to disrupt bacterial cell wall synthesis and metabolic pathways. Preliminary studies have demonstrated its efficacy against several Gram-positive and Gram-negative bacteria, suggesting its potential as a lead compound for new antibiotics.

The ethyl ester functionality in Benzeneacetic acid, 3,4-dichloro-α-methyl-α-(methylamino)-, ethyl ester also plays a significant role in its chemical behavior. Esters are known to be versatile intermediates in organic synthesis and can be readily converted into other functional groups through hydrolysis or transesterification reactions. This flexibility allows researchers to modify the molecule further to optimize its pharmacological properties. For example, replacing the ethyl ester with other esters or leaving groups can alter the compound's solubility and bioavailability.

Advances in computational chemistry have further enhanced the utility of Benzeneacetic acid, 3,4-dichloro-α-methyl-α-(methylamino)-, ethyl ester in drug design. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding mode and have guided the design of more potent derivatives. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and reduce the time required to bring new drugs to market.

The synthesis of Benzeneacetic acid, 3,4-dichloro-α-methyl-α-(methylamino)-, ethyl ester presents unique challenges due to its complex structure. However， recent advancements in synthetic methodologies have made it more accessible than ever before。 Catalytic processes and green chemistry principles have been incorporated into its synthesis to improve yield and reduce environmental impact。 These innovations align with the growing emphasis on sustainable practices in pharmaceutical manufacturing。

In conclusion，Benzeneacetic acid，3，4-dichloro-a-methyl-a-(methylamino)-，ethyl ester(CAS No:1184272-89-6) is a multifaceted compound with significant potential in pharmaceutical research。 Its intricate structure，functional groups，and reactivity make it a valuable scaffold for developing novel therapeutic agents。 The ongoing research into its applications in kinase inhibition，antimicrobial agents，and other areas underscores its importance in modern chemical biology。 As our understanding of its properties continues to evolve，we can expect further breakthroughs that will impact human health and medicine positively。